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Compound of Interest

Compound Name: Methyl 3-oxohexanoate

Cat. No.: B1330201

Technical Guide: Physical Properties of Methyl
3-oxohexanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3-oxohexanoate (CAS RN: 30414-54-1) is a versatile organic compound with
applications in the flavor and fragrance industry, as well as a key intermediate in the synthesis
of pharmaceuticals and agrochemicals.[1] A thorough understanding of its physical properties is
essential for its effective use in research and development, particularly for reaction setup,
purification, and formulation. This guide provides a detailed overview of the boiling point and
density of Methyl 3-oxohexanoate, including experimental protocols for their determination.

Core Physical Properties

The physical properties of Methyl 3-oxohexanoate are summarized in the table below. It is
important to note that the boiling point is significantly dependent on the ambient pressure.
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Physical Property Value Conditions
Boiling Point 84 -86 °C at 14 mmHg
85-88°C at 25 hPa

193-194 °C at 760 mmHg (estimated)

Density 1.017 g/mL at 20 °C
1.020 g/mL at 20/20 °C

Experimental Protocols

While specific experimental data for the determination of these values for Methyl 3-
oxohexanoate are not publicly detailed, the following are standard and widely accepted
methodologies for determining the boiling point and density of liquid organic compounds.

Determination of Boiling Point at Reduced Pressure
(Thiele Tube Method)

This method is suitable for determining the boiling point of small quantities of a liquid at various
pressures.

Apparatus:

e Thiele tube

e Heat-resistant mineral oil

e Thermometer

o Capillary tube (sealed at one end)

e Small test tube

* Rubber band or wire for attachment

e Heat source (e.g., Bunsen burner)
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Vacuum source and manometer

Procedure:

A small amount of Methyl 3-oxohexanoate is placed in the small test tube.

A capillary tube, sealed at one end, is placed with the open end down into the test tube
containing the sample.

The test tube is attached to a thermometer using a rubber band or wire, ensuring the sample
is level with the thermometer bulb.

The assembly is placed in a Thiele tube containing mineral oil, and the Thiele tube is
connected to a vacuum source and a manometer.

The system is evacuated to the desired pressure (e.g., 14 mmHg).

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.

As the temperature approaches the boiling point, a stream of bubbles will emerge from the
open end of the capillary tube.

Heating is continued until a rapid and continuous stream of bubbles is observed.
The heat is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid begins to enter the capillary tube.

Determination of Density using a Pychometer or
Volumetric Flask

This method provides a precise measurement of the density of a liquid.

Apparatus:

Pycnometer or a calibrated volumetric flask with a stopper

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1330201?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Analytical balance (accurate to £0.001 g)
o Constant temperature water bath

e Thermometer

Procedure:

e The empty, clean, and dry pycnometer or volumetric flask is weighed accurately on an
analytical balance.

e The vessel is filled with Methyl 3-oxohexanoate up to the calibration mark, ensuring there
are no air bubbles.

o The filled vessel is placed in a constant temperature water bath until it reaches thermal
equilibrium (e.g., 20 °C).

e The volume is adjusted precisely to the calibration mark, accounting for any thermal
expansion or contraction.

o The exterior of the vessel is carefully dried, and it is weighed again.

e The density is calculated by dividing the mass of the liquid (weight of the filled vessel minus
the weight of the empty vessel) by the calibrated volume of the vessel.

Logical Relationships and Applications

Methyl 3-oxohexanoate serves as a foundational molecule for various applications. Its
chemical structure allows it to be a versatile building block in organic synthesis.

Methyl 3-oxohexanoate

irect Application Intermed%te l Intermediate

Flavor & Fragrance Industry Pharmaceutical Synthesis Agrochemical Synthesis Organic Synthesis Research
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Applications of Methyl 3-oxohexanoate.

The diagram above illustrates the primary applications of Methyl 3-oxohexanoate. It is used
directly in the flavor and fragrance industry and serves as a crucial intermediate for the
synthesis of more complex molecules in the pharmaceutical and agrochemical sectors.[1]
Furthermore, it is a valuable building block in general organic synthesis research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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